Ethyl 4-oxo-4-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate
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Description
Ethyl 4-oxo-4-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate is a useful research compound. Its molecular formula is C17H21N3O4S and its molecular weight is 363.43. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Therapeutic Potential
Ethyl 4-oxo-4-(4-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)butanoate and related compounds have been explored for their potential in enzyme inhibition. For instance, compounds involving 1,3,4-oxadiazole derivatives have demonstrated potent inhibition of the urease enzyme, which suggests potential therapeutic applications in drug design programs (Nazir et al., 2018). Additionally, related compounds have shown moderate to significant antibacterial activity, indicating their potential in developing new antimicrobial agents (Khalid et al., 2016).
Synthesis and Structural Analysis
The synthesis and structural confirmation of compounds related to this compound have been extensively studied. Various electrophilic and nucleophilic reactions have been employed to create novel scaffolds with potential biological activities. Spectral and elemental analyses are commonly used for structural confirmation (Basoğlu et al., 2013).
Anticancer Potential
Compounds bearing 1,3,4-oxadiazole, a core structure similar to this compound, have been evaluated for their anticancer potential. Certain derivatives have exhibited promising results in vitro against cancer cell lines, suggesting their utility as lead molecules in cancer research (Rehman et al., 2018).
Electronic and Photophysical Properties
The electronic and photophysical properties of oxadiazole-based compounds are also of interest in scientific research. For example, their potential in fabricating solution-processed organic light-emitting diodes (OLEDs) and other electronic applications has been explored (Liu et al., 2015).
Properties
IUPAC Name |
ethyl 4-oxo-4-[4-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S/c1-2-23-15(22)4-3-14(21)20-8-5-12(6-9-20)16-18-19-17(24-16)13-7-10-25-11-13/h7,10-12H,2-6,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFMFESFBSWOXKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)N1CCC(CC1)C2=NN=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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